DISODIUMTETRABORATETETRAHYDRATE
Description
Disodium tetraborate tetrahydrate (CAS 12297-20-0) is a hydrated borate compound with the chemical formula Na₂B₄O₇·4H₂O. It belongs to the broader class of sodium borates, which are widely used in industrial, laboratory, and household applications.
Properties
CAS No. |
12297-20-0 |
|---|---|
Molecular Formula |
C15H12N2O |
Synonyms |
DISODIUMTETRABORATETETRAHYDRATE |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Findings:
Hydration State and Stability :
- The decahydrate (Na₂B₄O₇·10H₂O) is more stable and widely used than the tetrahydrate, with well-documented applications in laboratories and industrial processes. The tetrahydrate’s lower water content may confer higher reactivity but reduced shelf stability.
- Di-lithium tetraborate (Li₂B₄O₇) lacks hydration, contributing to its higher density (2.34 g/cm³) and solubility (141.2 g/L) compared to hydrated sodium borates.
Toxicity Profiles :
- Sodium borates (tetrahydrate/decahydrate) are generally low in toxicity, requiring only standard handling precautions. In contrast, di-lithium tetraborate poses significant risks, including reproductive toxicity and severe eye damage.
- Sodium perborate tetrahydrate, an oxidizing agent, demands careful storage to avoid exothermic reactions.
Functional Differences :
- Sodium perborate tetrahydrate serves as a bleaching agent, leveraging its oxidative properties.
- Edetate disodium dihydrate functions as a chelator, binding metal ions in pharmaceuticals and industrial processes.
Research and Data Limitations
- Limited evidence is available for disodium tetraborate tetrahydrate (CAS 12297-20-0), necessitating extrapolation from its decahydrate counterpart.
- Di-lithium tetraborate’s high solubility and toxicity make it unsuitable for applications requiring low environmental impact.
- Further studies are needed to elucidate the tetrahydrate’s thermodynamic properties and industrial viability.
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